Cas no 132160-38-4 (Aconitane-8,14-diol,20-ethyl-1,16-dimethoxy-, diacetate (ester), (1a,14a,16b)- (9CI))

Aconitane-8,14-diol,20-ethyl-1,16-dimethoxy-, diacetate (ester), (1a,14a,16b)- (9CI) structure
132160-38-4 structure
Product Name:Aconitane-8,14-diol,20-ethyl-1,16-dimethoxy-, diacetate (ester), (1a,14a,16b)- (9CI)
CAS No:132160-38-4
MF:C26H39NO6
MW:461.590968370438
CID:148801
PubChem ID:195702
Update Time:2025-04-19

Aconitane-8,14-diol,20-ethyl-1,16-dimethoxy-, diacetate (ester), (1a,14a,16b)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Aconitane-8,14-diol,20-ethyl-1,16-dimethoxy-, diacetate (ester), (1a,14a,16b)- (9CI)
    • 20-ethyl-1,16-dimethoxyaconitane-8,14-diyl diacetate
    • Aconitane-8,14-diol, 20-ethyl-1,16-dimethoxy-, diacetate (ester), (1alpha,14alpha,16beta)-
    • 8-acetyldolaconine
    • 132160-38-4
    • (8-acetyloxy-11-ethyl-6,16-dimethoxy-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-4-yl) acetate
    • DTXSID60927562
    • Inchi: 1S/C26H39NO6/c1-6-27-12-15-7-8-21(31-5)26-17(15)10-19(24(26)27)25(33-14(3)29)11-20(30-4)16-9-18(26)22(25)23(16)32-13(2)28/h15-24H,6-12H2,1-5H3
    • InChI Key: BBSDIDRWIOUQCQ-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)C12CC(C3C(C1C(C3)C13C(CCC4CN(CC)C1C2CC34)OC)OC(C)=O)OC

Computed Properties

  • Exact Mass: 461.27787
  • Monoisotopic Mass: 461.277738
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 7
  • Complexity: 849
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 12
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74.3
  • XLogP3: 2.4

Experimental Properties

  • Density: 1.23
  • Boiling Point: 521.6°Cat760mmHg
  • Flash Point: 269.3°C
  • Refractive Index: 1.562
  • PSA: 74.3
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